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Compound of Interest

Compound Name: 2-Ethylbenzaldehyde

Cat. No.: B125284

An In-depth Technical Guide to the Health and Safety of 2-Ethylbenzaldehyde
Introduction

2-Ethylbenzaldehyde (CAS No. 22927-13-5) is an aromatic aldehyde, appearing as a
colorless to pale yellow liquid with a characteristic sweet and floral odor.[1] It serves as a
valuable intermediate in organic synthesis and is utilized in the fragrance industry.[1] Given its
application in research and manufacturing, a thorough understanding of its health and safety
profile is essential for professionals in drug development, chemical research, and related
scientific fields. This guide provides comprehensive safety data, handling protocols, and
emergency procedures to ensure safe laboratory and industrial practices.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Ethylbenzaldehyde is presented
below. These properties are critical for understanding its behavior under various laboratory
conditions.
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Property Value Reference(s)
CAS Number 22927-13-5 [2][3]
Molecular Formula CoH100 [1][2]
Molecular Weight 134.18 g/mol [2]
Appearance Colorless to pale yellow liquid [1]
Odor sweet, floral, spicy, almond- (1]
like

Boiling Point 212 °C (lit.) [5]
Density 1.02 g/mL at 25 °C (lit.) [5]
Flash Point >110°C /230 °F [3]
Solubility Limited solubility in water; 1]

good in organic solvents

Hazard Identification and Classification

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2-Ethylbenzaldehyde is classified as an irritant. It is important to note that some
safety data sheets may vary; however, the aggregated information suggests the following
classifications should be adopted for risk assessment.[2][3]

Hazard Class Hazard Code Statement

Skin Corrosion/Irritation

H315 Causes skin irritation
(Category 2)
Serious Eye Damage/Eye ) o
o H319 Causes serious eye irritation
Irritation (Category 2A)
Specific Target Organ Toxicity
— Single Exposure (Category H335 May cause respiratory irritation

3), Respiratory Tract Irritation
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GHS Label Elements:
e Pictogram:

 Signal Word:Warning[2]

Toxicological Information

The toxicological properties of 2-Ethylbenzaldehyde have not been fully investigated.[3] The
primary hazards are related to its irritant effects on the skin, eyes, and respiratory system.[2]
Quantitative data for the 2-isomer is limited; however, data for the related isomer, 4-
ethylbenzaldehyde, is provided for context.
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] . Method/Sourc
Endpoint Data Species Reference(s)
e
No data available
for 2-
Ethylbenzaldehy
Acute Oral -
o de. For 4- Rat (males) Not specified. [6]
Toxicity
Ethylbenzaldehy
de, LD50 is 1900
mag/kg.
Acute Dermal )
o Not determined. - - [7]
Toxicity
Acute Inhalation
L Not determined. - - [7]
Toxicity
GHS

) o Causes skin Classification
Skin Irritation o - (2]
irritation. from aggregated
notifications.
GHS

Eye Irritation

Causes serious

eye irritation.

Classification
from aggregated

notifications.

[2]

Respiratory

Irritation

May cause
respiratory

irritation.

GHS
Classification
from aggregated

notifications.

[2]

Carcinogenicity

No information

available.

The table of
carcinogens from
various agencies
does not list this

ingredient.

[3]

Mutagenicity

No information

available.

[3]
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Reproductive No information 3]
Toxicity available.

Experimental Protocols

While specific toxicological studies for 2-Ethylbenzaldehyde are not available in the provided
search results, the following are representative methodologies for assessing the key hazards
identified.

Representative Protocol: In Vitro Skin Irritation (Based on OECD Guideline 439)

This test evaluates the potential of a substance to cause skin irritation using a reconstructed
human epidermis (RhE) model.

e Model Preparation: Three-dimensional RhE tissues are cultured to form a stratified,
differentiated epidermis.

o Test Substance Application: A small volume (e.g., 10-25 pL) of the undiluted 2-
Ethylbenzaldehyde is applied topically to the surface of the RhE tissue.

o Exposure and Incubation: The tissues are exposed to the chemical for a defined period (e.qg.,
60 minutes) at 37°C.

e Rinsing and Post-Incubation: After exposure, the tissues are thoroughly rinsed to remove the
test substance and incubated for a further period (e.g., 42 hours) to allow for the
development of cytotoxic effects.

 Viability Assessment: Cell viability is measured using a quantitative assay, typically the MTT
assay. In this assay, viable cells reduce the MTT dye to a blue formazan salt, which is then
extracted and measured spectrophotometrically.

o Data Interpretation: The mean tissue viability of the chemical-treated tissues is compared to
that of negative controls. A substance is identified as an irritant if the mean viability is
reduced below a defined threshold (e.g., < 50%).

Representative Protocol: Bovine Corneal Opacity and Permeability (BCOP) Test (Based on
OECD Guideline 437)
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The BCOP assay is an in vitro method used to identify substances that can cause severe eye

damage or irritation.[8]

Tissue Preparation: Corneas are obtained from freshly enucleated bovine eyes and mounted
in specialized holders.

Baseline Measurement: A baseline opacity reading for each cornea is taken using an
opacitometer.

Test Substance Application: 2-Ethylbenzaldehyde (e.g., 750 pL) is applied to the epithelial
surface of the cornea for a set exposure time (e.g., 10 minutes).

Rinsing: The substance is removed by washing with a sterile saline solution.

Post-Exposure Measurement: Opacity is measured again after exposure and a post-
exposure incubation period. Permeability is assessed by adding sodium fluorescein dye to
the epithelial side and measuring the amount that passes through to the endothelial side with
a spectrophotometer.

Data Interpretation: An in vitro irritancy score is calculated based on the changes in corneal
opacity and permeability. This score is used to classify the irritation potential of the
substance.

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize risk.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[9]

Wear appropriate personal protective equipment (see Section 6).[3]

Avoid contact with skin, eyes, and clothing.[10]

Avoid inhalation of vapors.[10]

Keep away from heat, sparks, open flames, and other sources of ignition.[11]
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» Wash hands thoroughly after handling.

Storage:

o Store in a tightly closed container.[9]

o Keep in a dry, cool, and well-ventilated place.[9]

» Store away from incompatible materials such as strong oxidizing agents and strong reducing
agents.[3]
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General workflow for handling 2-Ethylbenzaldehyde.
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First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures Reference(s)

Move the person to fresh air. If
Inhalation symptoms occur, get medical [319]

attention.

Take off contaminated clothing
immediately. Wash off with

Skin Contact soap and plenty of water for at [3191[12]
least 15 minutes. Get medical

attention if irritation persists.

Rinse immediately with plenty
of water, also under the

Eye Contact _ _ [3]
eyelids, for at least 15 minutes.

Get medical attention.

Clean mouth with water and
drink plenty of water

Ingestion afterwards. Do not induce [319]
vomiting. Get medical attention

if symptoms occur.

Firefighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[3]

e Hazardous Combustion Products: Combustion may produce carbon monoxide (CO) and
carbon dioxide (CO2).[3]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][12]

Accidental Release Measures:

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC460550050&productDescription=2-ETHYLBENZALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/benzaldehyde-2-ethyl-3-methyl-9ci-pd180713150862.html
https://www.fishersci.com/store/msds?partNumber=AC460550050&productDescription=2-ETHYLBENZALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/benzaldehyde-2-ethyl-3-methyl-9ci-pd180713150862.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC460550050&productDescription=2-ETHYLBENZALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC460550050&productDescription=2-ETHYLBENZALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/benzaldehyde-2-ethyl-3-methyl-9ci-pd180713150862.html
https://www.fishersci.com/store/msds?partNumber=AC460550050&productDescription=2-ETHYLBENZALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC460550050&productDescription=2-ETHYLBENZALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC460550050&productDescription=2-ETHYLBENZALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratgry

Check Availability & Pricing

Ensure adequate ventilation and remove all sources of ignition.[3][11]

Wear personal protective equipment.[3]

Prevent further leakage or spillage if safe to do so0.[9]

Contain the spill using inert absorbent material (e.g., sand, vermiculite, dry earth).[10][13]

Collect the absorbed material and place it into a suitable, labeled container for disposal.[3]

Exposure Occurs

Ident Exposu Route
Cnhalatlorg (Skm Contact) [Eye Contacg Cngestloa
Immediate Actions \ \

Remove contamlnated clothing. Rinse with water for 15 min, Rln'se eI
Move to fresh air . . . . ) Drink water.
Wash with soap & water for 15 min. including under eyelids. D . -

o NOT induce vomiting.

if irritation persists

Seek Immediate
Medical Attention

Click to download full resolution via product page

First aid decision process for 2-Ethylbenzaldehyde exposure.

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary barrier against exposure.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC460550050&productDescription=2-ETHYLBENZALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC378951000&productDescription=4-ETHYLBENZALDEHYDE%2C+98%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC460550050&productDescription=2-ETHYLBENZALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/benzaldehyde-2-ethyl-3-methyl-9ci-pd180713150862.html
https://static.cymitquimica.com/products/3U/pdf/sds-D0167.pdf
https://www.technopharmchem.com/application/uploads/files/1559483466_BENZALDEHYDE.pdf
https://www.fishersci.com/store/msds?partNumber=AC460550050&productDescription=2-ETHYLBENZALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b125284?utm_src=pdf-body-img
https://www.benchchem.com/product/b125284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protection Type Specifications Reference(s)

Wear tightly fitting safety

goggles or safety glasses with
Eye/Face side-shields conforming to [319]

EN166 (EU) or NIOSH (US)

standards.

Wear impervious protective
Skin clothing and chemical-resistant  [3][9]

gloves (e.g., nitrile rubber).

If exposure limits are
exceeded, irritation is
) experienced, or ventilation is
Respiratory ) 9]
inadequate, use a full-face
respirator with an appropriate

organic vapor cartridge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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